Cas no 2548982-68-7 (4-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)morpholine)

• Product Name: 4-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)morpholine
• CAS No: 2548982-68-7
• MF: C₁₀H₁₇N₃OS
• MW: 227.32648062706
• CID: 5310815
• PubChem ID: 133365912
• Update Time: 2023-08-25

4-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[5-(1,1-Dimethylethyl)-1,3,4-thiadiazol-2-yl]morpholine
• AKOS040724753
• SCHEMBL21653952
• 4-(5-tert-butyl-1,3,4-thiadiazol-2-yl)morpholine
• F6754-7106
• 2548982-68-7
• 4-(5-Tert-butyl-1,3,4-thiadiazol-2-yl)morpholine

• Inchi： 1S/C10H17N3OS/c1-10(2,3)8-11-12-9(15-8)13-4-6-14-7-5-13/h4-7H2,1-3H3
• InChI Key： HKCYPCDTVRPKBL-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C(C)(C)C)N1CCOCC1

Computed Properties

• Exact Mass: 227.10923335g/mol
• Monoisotopic Mass: 227.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.163±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 345.7±52.0 °C(Predicted)
• pka: 3.12±0.10(Predicted)